Cas no 6395-79-5 (methyl 2-cyclopropyl-2-oxoacetate)

• Product Name: methyl 2-cyclopropyl-2-oxoacetate
• CAS No: 6395-79-5
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD24368261
• CID: 4656152
• PubChem ID: 12211939
• Update Time: 2025-05-23

methyl 2-cyclopropyl-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-oxo-acetic acid methyl ester
• methyl 2-cyclopropyl-2-oxoacetate

• MDL： MFCD24368261
• Inchi： 1S/C6H8O3/c1-9-6(8)5(7)4-2-3-4/h4H,2-3H2,1H3
• InChI Key： YEQVTPWDUVJNHQ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C1CC1

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on methyl 2-cyclopropyl-2-oxoacetate

Methyl 2-cyclopropyl-2-oxoacetate (CAS No. 6395-79-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyclopropyl-2-oxoacetate, identified by its CAS number 6395-79-5, is a versatile and highly valuable compound in the realm of organic synthesis and pharmaceutical development. This ester, characterized by its cyclopropyl group and β-ketoester structure, has garnered significant attention due to its utility as a building block in the synthesis of complex molecules. The unique structural features of methyl 2-cyclopropyl-2-oxoacetate contribute to its reactivity, making it an indispensable intermediate in the production of active pharmaceutical ingredients (APIs) and specialty chemicals.

The compound's molecular formula, C₅H₈O₃, underscores its relatively simple yet potent chemical profile. The presence of both a cyclopropyl ring and a β-ketoester moiety imparts distinct reactivity patterns that are exploited in various synthetic pathways. In recent years, advancements in synthetic methodologies have further highlighted the importance of methyl 2-cyclopropyl-2-oxoacetate in the development of novel therapeutic agents.

One of the most compelling applications of methyl 2-cyclopropyl-2-oxoacetate is in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The cyclopropyl group, known for its stability and ability to participate in various chemical transformations, serves as an excellent scaffold for constructing more complex structures. For instance, recent studies have demonstrated its role in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic molecules targeting inflammatory pathways. The β-ketoester functionality, on the other hand, is a key player in condensation reactions, enabling the formation of carbon-carbon bonds essential for drug molecule assembly.

In the context of drug discovery, the utility of methyl 2-cyclopropyl-2-oxoacetate extends beyond simple intermediates. Its incorporation into pharmacophores has been linked to enhanced bioavailability and improved pharmacokinetic profiles. Researchers have leveraged its structural motifs to design molecules with improved efficacy and reduced side effects. For example, derivatives of methyl 2-cyclopropyl-2-oxoacetate have been explored as potential treatments for neurological disorders, where the cyclopropyl group's ability to cross the blood-brain barrier is particularly advantageous.

The synthesis of methyl 2-cyclopropyl-2-oxoacetate itself is a subject of ongoing research. Modern synthetic approaches often emphasize efficiency, sustainability, and scalability. Catalytic methods have been developed to streamline its production, reducing waste and energy consumption. These innovations align with the broader goals of green chemistry, ensuring that compounds like methyl 2-cyclopropyl-2-oxoacetate can be synthesized in an environmentally responsible manner.

The role of computational chemistry in optimizing synthetic routes for methyl 2-cyclopropyl-2-oxoacetate cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes with high accuracy, enabling the design of more efficient synthetic strategies. This integration of computational methods with traditional organic synthesis has accelerated the development pipeline for new pharmaceuticals derived from this intermediate.

In conclusion, methyl 2-cyclopropyl-2-oxoacetate (CAS No. 6395-79-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for constructing complex drug molecules, particularly those targeting neurological and inflammatory conditions. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is likely to grow even further.